![molecular formula C16H18N6O4 B8293331 1,2,3-Benzotriazol-1-yl 4[[(tert-Butyloxy)carbonyl]-amino]-1-methylimidazole-2-carboxylate CAS No. 195387-21-4](/img/structure/B8293331.png)
|
REACTION_CXSMILES
|
[C:1]([O:5][C:6]([NH:8][C:9]1C=[C:11]([C:15]([OH:17])=[O:16])[N:12]([CH3:14])[CH:13]=1)=[O:7])([CH3:4])([CH3:3])[CH3:2].O[C:19]1[C:27]2[N:26]=[N:25][NH:24][C:23]=2[CH:22]=[CH:21][CH:20]=1.C1CCC([N:34]=C=NC2CCCCC2)CC1>CN(C=O)C>[C:1]([O:5][C:6]([NH:8][C:9]1[N:34]=[C:11]([C:15]([O:17][N:26]2[C:27]3[CH:19]=[CH:20][CH:21]=[CH:22][C:23]=3[N:24]=[N:25]2)=[O:16])[N:12]([CH3:14])[CH:13]=1)=[O:7])([CH3:4])([CH3:3])[CH3:2]
|
|
Name
|
|
|
Quantity
|
31 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(=O)NC=1C=C(N(C1)C)C(=O)O
|
|
Name
|
|
|
Quantity
|
500 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
|
|
Name
|
|
|
Quantity
|
17.4 g
|
|
Type
|
reactant
|
|
Smiles
|
OC1=CC=CC=2NN=NC21
|
|
Name
|
|
|
Quantity
|
34 g
|
|
Type
|
reactant
|
|
Smiles
|
C1CCC(CC1)N=C=NC2CCCCC2
|
|
Type
|
CUSTOM
|
|
Details
|
to stir for 24 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
FILTRATION
|
|
Details
|
filtered dropwise into a well
|
|
Type
|
STIRRING
|
|
Details
|
stirred solution of 5 liters of water (0° C.)
|
|
Type
|
WAIT
|
|
Details
|
to sit for 15 minutes at 0° C.
|
|
Duration
|
15 min
|
|
Type
|
FILTRATION
|
|
Details
|
collected by filtration
|
|
Type
|
DISSOLUTION
|
|
Details
|
The wet cake was dissolved in 500 ml of dichloromethane
|
|
Type
|
WASH
|
|
Details
|
washed with 200 ml brine
|
|
Type
|
ADDITION
|
|
Details
|
added slowly to a stirred solution of petroleum ether at −20° C
|
|
Type
|
FILTRATION
|
|
Details
|
After 4 hours at −20° C. the precipitate was collected by vacuum filtration
|
|
Duration
|
4 h
|
|
Type
|
CUSTOM
|
|
Details
|
dried in vacuo
|
|
Type
|
CUSTOM
|
|
Details
|
to give (39 g, 85% yield) of a finely divided white powder
|
|
Type
|
CUSTOM
|
|
Details
|
which can be removed by flash chromatography (acetone:dichloromethane)
|
|
Type
|
CUSTOM
|
|
Details
|
followed by precipitation in petroleum ether)
|
Reaction Time |
24 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(C)(C)(C)OC(=O)NC=1N=C(N(C1)C)C(=O)ON1N=NC2=C1C=CC=C2
|
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 85% |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
